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Compound of Interest

Compound Name: CPTH6 hydrobromide

Cat. No.: B2468327 Get Quote

CPTH6 Hydrobromide Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of CPTH6
hydrobromide.

Frequently Asked Questions (FAQs)
Q1: What is CPTH6 hydrobromide and what is its primary mechanism of action?

CPTH6 hydrobromide is a thiazole derivative that acts as a potent and specific inhibitor of

histone acetyltransferases (HATs), particularly Gcn5 and pCAF.[1][2][3] It does not significantly

inhibit other HATs like p300 or CBP.[3] By inhibiting these enzymes, CPTH6 leads to the

hypoacetylation of histones (specifically H3 and H4) and other proteins like α-tubulin.[2][4] This

inhibition of acetylation can induce cell cycle arrest, apoptosis, and modulate autophagy in

various cancer cell lines.[2][3][5]

Q2: In which solvents is CPTH6 hydrobromide soluble?

CPTH6 hydrobromide is a crystalline solid that is soluble in several organic solvents but is

sparingly soluble in aqueous buffers.[6] For optimal results, it is recommended to first dissolve

the compound in an organic solvent before diluting it with aqueous solutions.[6]

Q3: What are the recommended storage conditions for CPTH6 hydrobromide?
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For long-term stability, CPTH6 hydrobromide solid should be stored at -20°C, where it is

stable for at least four years.[1][6] Stock solutions prepared in organic solvents can be stored at

-80°C for up to 6 months or at -20°C for up to 1 month.[5] It is advisable to aliquot the stock

solution to avoid repeated freeze-thaw cycles.[5] Aqueous solutions of CPTH6 hydrobromide
are not recommended for storage for more than one day.[6]

Q4: I am observing precipitation when I dilute my DMSO stock solution with aqueous media.

What should I do?

This is a common issue due to the low aqueous solubility of CPTH6 hydrobromide. Here are a

few troubleshooting steps:

Decrease the final aqueous concentration: The solubility in a 1:2 solution of DMSO:PBS (pH

7.2) is approximately 0.3 mg/mL.[1][6] Ensure your final concentration in the aqueous buffer

is below this limit.

Increase the percentage of organic solvent: If your experimental conditions allow, a higher

percentage of DMSO in the final solution can help maintain solubility.

Prepare fresh dilutions: Due to the limited stability of CPTH6 hydrobromide in aqueous

solutions, it is best to prepare fresh dilutions for each experiment.[6]

Sonication: Gentle sonication of the diluted solution in a water bath might help to redissolve

small amounts of precipitate.

Solubility Data
Solvent Solubility Reference

DMSO ~25 mg/mL [1][6]

Dimethyl formamide (DMF) ~25 mg/mL [1][6]

Ethanol ~0.5 mg/mL [1][6]

1:2 DMSO:PBS (pH 7.2) ~0.3 mg/mL [1][6]

Experimental Protocols

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b2468327?utm_src=pdf-body
https://www.caymanchem.com/product/19828
https://cdn.caymanchem.com/cdn/insert/19828.pdf
https://www.medchemexpress.com/cpth6-hydrobromide.html
https://www.medchemexpress.com/cpth6-hydrobromide.html
https://www.benchchem.com/product/b2468327?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/19828.pdf
https://www.benchchem.com/product/b2468327?utm_src=pdf-body
https://www.caymanchem.com/product/19828
https://cdn.caymanchem.com/cdn/insert/19828.pdf
https://www.benchchem.com/product/b2468327?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/19828.pdf
https://www.caymanchem.com/product/19828
https://cdn.caymanchem.com/cdn/insert/19828.pdf
https://www.caymanchem.com/product/19828
https://cdn.caymanchem.com/cdn/insert/19828.pdf
https://www.caymanchem.com/product/19828
https://cdn.caymanchem.com/cdn/insert/19828.pdf
https://www.caymanchem.com/product/19828
https://cdn.caymanchem.com/cdn/insert/19828.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2468327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Preparing a CPTH6 Hydrobromide Stock Solution

Weighing the Compound: Carefully weigh the desired amount of CPTH6 hydrobromide
powder in a sterile microcentrifuge tube.

Adding the Solvent: Add the appropriate volume of high-purity, anhydrous DMSO to achieve

the desired stock concentration (e.g., 25 mg/mL).

Dissolving the Compound: Vortex the solution until the solid is completely dissolved. Gentle

warming to 37°C can aid in dissolution, but avoid excessive heat.

Inert Gas Purge: For optimal stability, purge the stock solution with an inert gas like nitrogen

or argon to minimize oxidation.[6]

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at

-80°C for long-term use or -20°C for short-term use.

Protocol for Preparing Working Dilutions in Aqueous Media

Thaw Stock Solution: Thaw a single aliquot of the CPTH6 hydrobromide DMSO stock

solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution with the desired aqueous buffer

(e.g., PBS, cell culture medium) to achieve the final working concentration.

Mixing: Gently vortex or pipette mix the solution thoroughly after each dilution step.

Immediate Use: Use the freshly prepared aqueous dilutions immediately to avoid

precipitation and degradation.
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Caption: CPTH6 inhibits HATs, leading to reduced acetylation and downstream cellular effects.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2468327?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2468327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting CPTH6 Solubility Issues
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Caption: A workflow for resolving common solubility issues with CPTH6 hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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